Cas no 885523-78-4 (5-Amino1-bromo-3-methyl-2-nitrobenzene)

• Product Name: 5-Amino1-bromo-3-methyl-2-nitrobenzene
• CAS No: 885523-78-4
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 711941
• PubChem ID: 20747456
• Update Time: 2025-04-19

5-Amino1-bromo-3-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-bromo-5-methyl-4-nitro-
• 3-bromo-5-methyl-4-nitroaniline
• 5-AMINO1-BROMO-3-METHYL-2-NITROBENZENE
• Benzenamine,3-bromo-5-methyl-4-nitro
• SCHEMBL10143034
• 885523-78-4
• DTXSID20609594
• 5-Amino1-bromo-3-methyl-2-nitrobenzene

• Inchi： 1S/C7H7BrN2O2/c1-4-2-5(9)3-6(8)7(4)10(11)12/h2-3H,9H2,1H3
• InChI Key： QDTXPTDJBIUJNO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 229.96900
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.84000
• LogP: 3.35230